N-[(1-methyl-1H-imidazol-2-yl)methyl]-1-phenyl-N-propyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-[(1-methylimidazol-2-yl)methyl]-1-phenyl-N-propyltriazole-4-carboxamide
• InChI: InChI=1S/C17H20N6O/c1-3-10-22(13-16-18-9-11-21(16)2)17(24)15-12-23(20-19-15)14-7-5-4-6-8-14/h4-9,11-12H,3,10,13H2,1-2H3
• InChI Key: JGZLKZVCOTYLNL-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC1=NC=CN1C)C(=O)C2=CN(N=N2)C3=CC=CC=C3
• Molecular Formula: C17H20N6O
• Molecular Weight: 324.4 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole derivatives can be synthesized by various methods. One common method is the acid-catalyzed methylation of imidazole by methanol. Another method involves the Radziszewski reaction from glyoxal, formaldehyde, and a mixture of ammonia and methylamine.

Molecular Structure Analysis

The molecular structure of imidazole derivatives is characterized by a five-membered ring containing three carbon atoms and two nitrogen atoms. The molecular weight of (1-Methyl-1H-imidazol-2-yl)methanamine, a related compound, is 111.15.

Chemical Reactions Analysis

The chemical reactions of imidazole derivatives can be quite complex. For example, the alcohols were convertible into the carbonyl compounds via the corresponding quaternary salts.

Physical and Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Mechanism of Action

The mechanism of action of imidazole derivatives can vary widely depending on the specific compound and its intended use. For example, some imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Safety and Hazards

Safety and hazards associated with imidazole derivatives can vary widely depending on the specific compound. For example, (1-Methyl-1H-imidazol-2-yl)methanamine is classified as a combustible solid and it’s recommended to use only outdoors or in a well-ventilated area.

Future Directions

Imidazole derivatives have a broad range of chemical and biological properties, making them an important synthon in the development of new drugs. Future research will likely continue to explore the potential applications of these compounds in various fields, including medicine and industry.